Cas no 573948-00-2 (2-(5-((2,5-Dimethylbenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 2-(5-((2,5-Dimethylbenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 573948-00-2
• MF: C₁₈H₂₀N₄S
• MW: 324.443202018738
• CID: 3051224
• PubChem ID: 936316
• Update Time: 2025-04-21

2-(5-((2,5-Dimethylbenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-((2,5-Dimethylbenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
• 573948-00-2
• Salor-int l367893-1ea
• AKOS002189547
• 649-296-9
• STL340626
• 2-{5-[(2,5-dimethylbenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine

• Inchi： 1S/C18H20N4S/c1-4-22-17(16-7-5-6-10-19-16)20-21-18(22)23-12-15-11-13(2)8-9-14(15)3/h5-11H,4,12H2,1-3H3
• InChI Key： FPXHIMBZEZSTQY-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CN=2)N1CC)CC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 324.14086783Da
• Monoisotopic Mass: 324.14086783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.9Ų